Cas no 68114-87-4 (Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-)

• Product Name: Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-
• CAS No: 68114-87-4
• MF: C₁₉H₁₈Br₂O₂
• MW: 438.153024196625
• CID: 393685
• PubChem ID: 12437307
• Update Time: 2025-04-19

Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[4-[3-[4-(2-bromoacetyl)phenyl]propyl]phenyl]ethanone
• 1,1'-[Propane-1,3-diyldi(4,1-phenylene)]bis(2-bromoethan-1-one)
• 68114-87-4
• DTXSID80498244
• Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-

• Inchi： 1S/C19H18Br2O2/c20-12-18(22)16-8-4-14(5-9-16)2-1-3-15-6-10-17(11-7-15)19(23)13-21/h4-11H,1-3,12-13H2
• InChI Key： LQJYQODCBKNGSU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)CCCC1C=CC(C(CBr)=O)=CC=1)=O

Computed Properties

• Exact Mass: 435.96734
• Monoisotopic Mass: 435.96735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14